Cas no 89863-03-6 (1,3-Dioxan-5-ol, 2-(4-nitrophenyl)-)

• Product name: 1,3-Dioxan-5-ol, 2-(4-nitrophenyl)-
• CAS No: 89863-03-6
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 586817
• PubChem ID: 13023761

1,3-Dioxan-5-ol, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-5-ol, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-1,3-dioxan-5-ol
• 89863-03-6
• DTXSID10515478

• Inchi： InChI=1S/C10H11NO5/c12-9-5-15-10(16-6-9)7-1-3-8(4-2-7)11(13)14/h1-4,9-10,12H,5-6H2
• InChI Key： MNRWJWLZUUIWRE-UHFFFAOYSA-N
• SMILES： C1C(COC(O1)C2=CC=C(C=C2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5Ų
• XLogP3: 0.5